Cas no 96102-45-3 (4-Pyrimidinecarbonitrile,1,2-dihydro-2-oxo-)

• Product Name: 4-Pyrimidinecarbonitrile,1,2-dihydro-2-oxo-
• CAS No: 96102-45-3
• MF: C₅H₃N₃O
• MW: 121.096820116043
• CID: 800054
• PubChem ID: 45080212
• Update Time: 2025-04-19

4-Pyrimidinecarbonitrile,1,2-dihydro-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarbonitrile,1,2-dihydro-2-oxo-
• 2-oxo-1H-pyrimidine-6-carbonitrile
• 4-Pyrimidinecarbonitrile, 1,2-dihydro-2-oxo- (9CI)
• 96102-45-3
• 2-Oxo-2,3-dihydropyrimidine-4-carbonitrile
• cyanopyrimidinone
• SCHEMBL15133166
• SCHEMBL250311

• Inchi： 1S/C5H3N3O/c6-3-4-1-2-7-5(9)8-4/h1-2H,(H,7,8,9)
• InChI Key： MNMJCSGSYVIWHT-UHFFFAOYSA-N
• SMILES： O=C1N=CC=C(C#N)N1

Computed Properties

• Exact Mass: 121.028
• Monoisotopic Mass: 121.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.9
• Topological Polar Surface Area: 65.2A^2